Cas no 1229456-20-5 (1-methyl-5-(propan-2-yl)-1H-pyrazol-3-amine)

• Product Name: 1-methyl-5-(propan-2-yl)-1H-pyrazol-3-amine
• CAS No: 1229456-20-5
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• CID: 5085791
• PubChem ID: 59394044
• Update Time: 2025-05-21

1-methyl-5-(propan-2-yl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Isopropyl-1-methyl-1H-pyrazol-3-amine
• 1-methyl-5-propan-2-ylpyrazol-3-amine
• 1-methyl-5-(propan-2-yl)-1H-pyrazol-3-amine
• AT33832
• STL588859
• DB-169120
• MFCD26938088
• 1229456-20-5
• SCHEMBL2508297
• AKOS022903347
• 5-isopropyl-1-methylpyrazol-3-amine

• Inchi： 1S/C7H13N3/c1-5(2)6-4-7(8)9-10(6)3/h4-5H,1-3H3,(H2,8,9)
• InChI Key： VWCWVIMCDOHIKZ-UHFFFAOYSA-N
• SMILES： N1(C)C(=CC(N)=N1)C(C)C

Computed Properties

• Exact Mass: 139.110947427g/mol
• Monoisotopic Mass: 139.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.8

Additional information on 1-methyl-5-(propan-2-yl)-1H-pyrazol-3-amine

Professional Introduction to 1-methyl-5-(propan-2-yl)-1H-pyrazol-3-amine (CAS No: 1229456-20-5)

1-methyl-5-(propan-2-yl)-1H-pyrazol-3-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential biological activities. This compound, identified by the CAS number 1229456-20-5, has garnered attention due to its structural similarity to several bioactive molecules. The presence of a pyrazole core, combined with alkyl substituents, makes it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 1-methyl-5-(propan-2-yl)-1H-pyrazol-3-amine consists of a pyrazole ring substituted with a methyl group at the 1-position and an isobutyl group at the 5-position. This configuration not only contributes to its distinct chemical properties but also opens up possibilities for diverse interactions with biological targets. The compound's solubility, stability, and metabolic pathways are critical factors that influence its potential therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how 1-methyl-5-(propan-2-yl)-1H-pyrazol-3-amine interacts with biological targets. Studies have shown that the pyrazole moiety can engage in hydrogen bonding and hydrophobic interactions, which are essential for binding to proteins and enzymes. These interactions are pivotal in modulating biological functions, making this compound a valuable scaffold for designing novel pharmacological agents.

In the realm of medicinal chemistry, the synthesis of derivatives of 1-methyl-5-(propan-2-yl)-1H-pyrazol-3-amine has been extensively explored. Researchers have modified various substituents on the pyrazole ring to optimize potency, selectivity, and pharmacokinetic properties. For instance, replacing the isobutyl group with other alkyl or aryl groups has led to compounds with enhanced bioavailability and reduced toxicity. These modifications underscore the versatility of this scaffold in addressing diverse therapeutic needs.

The pharmacological profile of 1-methyl-5-(propan-2-yl)-1H-pyrazol-3-amine has been studied in several preclinical models. Initial findings suggest that it exhibits promising activity against various disease targets, including inflammatory conditions and neurological disorders. The compound's ability to modulate key signaling pathways has made it an attractive candidate for further clinical investigation. However, comprehensive toxicological studies are necessary to ensure its safety before moving into human trials.

The synthesis of 1-methyl-5-(propan-2-yl)-1H-pyrazol-3-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and cross-coupling reactions, have been employed to achieve high yields and purity. The development of efficient synthetic routes is crucial for scaling up production and making this compound commercially viable for pharmaceutical applications.

The role of analytical chemistry in characterizing 1-methyl-5-(propan-2-y)-1H-pyrazol -3 -amine cannot be overstated. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) provide detailed insights into the compound's structure and purity. These analytical methods are essential for ensuring the quality and consistency of the final product, which is critical for both research and commercial purposes.

The future directions for research on 1-methyl -5-(propan -2 -yl) -1 H -pyrazol -3 -amine include exploring its mechanism of action in greater detail and identifying new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area. Additionally, advancements in drug delivery systems may enhance the efficacy of this compound by improving its bioavailability and targeting specificity.

In conclusion, 1-methyl -5-(propan -2 -yl) -1 H -pyrazol -3 -amine (CAS No: 1229456 20 5) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable scaffold for developing new drugs. As research continues to uncover its therapeutic benefits, this compound is poised to play a crucial role in addressing unmet medical needs.